Cas no 1401667-26-2 ((S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide)
(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-n-((s)-1-benzyl-piperidin-3-yl)-n-cyclopropyl-propionamide
- (S)-2-Amino-N-((S)-1-benzylpiperidin-3-yl)-N-cyclopropylpropanamide
- AM97801
- (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide
-
- Inchi: 1S/C18H27N3O/c1-14(19)18(22)21(16-9-10-16)17-8-5-11-20(13-17)12-15-6-3-2-4-7-15/h2-4,6-7,14,16-17H,5,8-13,19H2,1H3/t14-,17-/m0/s1
- InChI Key: GVLDNPVFNOZPCG-YOEHRIQHSA-N
- SMILES: O=C([C@H](C)N)N([C@@H]1CN(CC2C=CC=CC=2)CCC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 377
- Topological Polar Surface Area: 49.6
(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082105-500mg |
S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide |
1401667-26-2 | 500mg |
£945.00 | 2022-03-01 | ||
| Chemenu | CM380568-1g |
(2S)-2-amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-cyclopropylpropanamide |
1401667-26-2 | CM380568 | 1g |
$1873 | 2022-09-03 |
(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide
Recent Advances in the Study of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide (CAS: 1401667-26-2)
The compound (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide (CAS: 1401667-26-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.
Recent studies have highlighted the role of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide as a modulator of specific biological pathways, particularly in the context of neurological disorders. The compound's unique structural features, including its chiral centers and cyclopropyl moiety, contribute to its high binding affinity and selectivity for target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its molecular interactions, providing insights into its mechanism of action.
In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting potent activity in preclinical models of neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide effectively crosses the blood-brain barrier and shows neuroprotective effects in animal models of Parkinson's disease. These findings suggest its potential as a lead compound for further drug development.
Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, (S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide represents a promising candidate for therapeutic intervention in neurological disorders. Continued research into its molecular mechanisms and clinical potential will be crucial for realizing its full therapeutic value. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.
1401667-26-2 ((S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-propionamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)